Cas no 216064-48-1 (tert-Butyl 5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate)

• Product Name: tert-Butyl 5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate
• CAS No: 216064-48-1
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD08275037
• CID: 252897
• PubChem ID: 10538586
• Update Time: 2025-05-24

tert-Butyl 5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate
• 2(1H)-Isoquinolinecarboxylicacid, 3,4-dihydro-5-hydroxy-, 1,1-dimethylethyl ester
• N-BOC-1,2,3,4-tetrahydro-5-hydeoxy-isoquinoline
• tert-butyl 5-hydroxy-3,4-dihydro-1H-isoquinoline-2-carboxylate
• 2-t-butoxycarbonyl-5-hydroxy-1,2,3,4-tetrahydroisoquinoline
• 2-tert-butoxycarbonyl-5-hydroxy-tetrahydroisoquinoline
• 2-tert-butyloxycarbonyl-5-hydroxy-1,2,3,4-tetrahydroisoquinoline
• 5-hydroxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester
• tert-butyl 5-hydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• MFCD08275037
• 2-Boc-5-hydroxy-1,2,3,4-tetrahydroisoquinoline
• HOTHBGIMLRDQNB-UHFFFAOYSA-N
• AB44594
• AKOS015897189
• tert-Butyl5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate
• TERT-BUTYL 3,4-DIHYDRO-5-HYDROXYISOQUINOLINE-2(1H)-CARBOXYLATE
• tert-butyl 5-hydroxy-3, 4-dihydro-1H-isoquinoline-2-carboxylate
• DTXSID70441486
• EN300-128926
• 2-Methyl-2-propanyl 5-hydroxy-3,4-dihydro-2(1H)-isoquinolinecarboxylate
• tert-Butyl 5-hydroxy-3,4-dihydro-2(1H)-isoquinolinecarboxylate
• AS-44790
• SCHEMBL1958196
• AB6637
• FT-0600496
• 216064-48-1
• A815516
• tert-butyl 5-oxidanyl-3,4-dihydro-1H-isoquinoline-2-carboxylate
• CS-0040928
• SY041599
• Z1505695457
• DB-008975
• tert-butyl-5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate

• MDL： MFCD08275037
• Inchi： 1S/C14H19NO3/c1-14(2,3)18-13(17)15-8-7-11-10(9-15)5-4-6-12(11)16/h4-6,16H,7-9H2,1-3H3
• InChI Key： HOTHBGIMLRDQNB-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC=C(C=2CC1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.13600
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.171
• Boiling Point: 378.561°C at 760 mmHg
• Flash Point: 182.747°C
• Refractive Index: 1.558
• PSA: 49.77000
• LogP: 2.62330

tert-Butyl 5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on tert-Butyl 5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate

Introduction to Tert-Butyl 5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 216064-48-1)

Tert-butyl 5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 216064-48-1) is a significant compound in the field of pharmaceutical chemistry, renowned for its diverse applications and potential in drug development. This compound belongs to the class of dihydroisoquinoline derivatives, which have garnered considerable attention due to their structural complexity and biological activity. The presence of a hydroxy group and a tert-butyl ester moiety enhances its pharmacological properties, making it a valuable scaffold for medicinal chemists.

The molecular structure of Tert-butyl 5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate is characterized by a fused heterocyclic system consisting of an isoquinoline core modified with hydroxyl and carboxylate functional groups. This structural motif is known to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The tert-butyl group not only stabilizes the molecule but also influences its solubility and metabolic stability, making it an attractive candidate for further pharmacological exploration.

In recent years, there has been a surge in research focusing on dihydroisoquinoline derivatives due to their promising therapeutic potential. Studies have demonstrated that these compounds can interact with multiple biological targets, leading to their efficacy in treating a range of diseases. For instance, derivatives of dihydroisoquinoline have been shown to inhibit enzymes involved in cancer cell proliferation and apoptosis. The hydroxy group in Tert-butyl 5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate plays a crucial role in modulating these interactions, thereby enhancing its biological activity.

The synthesis of Tert-butyl 5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly useful in achieving high enantiomeric purity.

One of the most compelling aspects of Tert-butyl 5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate is its potential as a lead compound for drug discovery. Researchers are exploring its derivatives to identify novel therapeutic agents with improved pharmacokinetic profiles. The tert-butyl ester group provides a handle for further chemical modifications, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility has led to the development of several promising candidates that are currently undergoing preclinical evaluation.

The biological activity of Tert-butyl 5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate has been extensively studied in various cellular and animal models. Preliminary findings suggest that it exhibits potent inhibitory effects on enzymes such as monoamine oxidase (MAO), which are implicated in neurodegenerative diseases like Parkinson's disease. Additionally, the compound has shown promise in reducing inflammation by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. These findings highlight its potential as a therapeutic agent for neurological disorders.

In conclusion, Tert-butyl 5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological activity. Its synthesis involves sophisticated organic transformations that ensure high quality and purity, while its diverse pharmacological properties make it an attractive candidate for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases.